N-(5-(3-Methylpentan-3-yl)-1,3,4-thiadiazol-2-yl)benzamide

• CAS RN: 82560-21-2
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol
• IUPAC Name: N-[5-(3-methylpentan-3-yl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H19N3OS/c1-4-15(3,5-2)13-17-18-14(20-13)16-12(19)11-9-7-6-8-10-11/h6-10H,4-5H2,1-3H3,(H,16,18,19)
• InChI Key: IJCVWAZQEYJVIN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC)C1=NN=C(S1)NC(=O)C2=CC=CC=C2

Description

N-(5-(3-Methylpentan-3-yl)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C15H19N3OS and its molecular weight is 289.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 3.3 g of 2-amino-5-(1-ethyl-1-methylpropyl)-1,3,4-thiadiazole in 30 ml of tetrahydrofuran were added in one portion 2.8 g of benzoyl chloride. The reaction mixture was stirred at room temperature while a solution of 1.6 g of pyridine in 20 ml of tetrahydrofuran was added dropwise over thirty minutes. Following complete addition, the reaction mixture was heated at reflux for three hours. The mixture was then filtered to remove the pyridine hydrochloride, and the filtrate was washed several times with 1N hydrochloric acid solution. The organic layer was separated and the solvent was removed by evaporation under reduced pressure to provide a yellow gum. The gum was crystallized from ethanol and water to afford 1.85 g of N-[5-(1-ethyl-1-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide.